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Compound of Interest

Compound Name: Canrenone-d6 (Major)

Cat. No.: B15354513

For immediate release: This document provides essential safety and logistical information for
the proper disposal of Canrenone-d6, a deuterated analog of the aldosterone antagonist,
Canrenone. Researchers, scientists, and drug development professionals must adhere to
these procedures to ensure personnel safety and environmental compliance. Canrenone is
suspected of causing cancer and reproductive harm, may cause organ damage through
prolonged or repeated exposure, and is toxic to aquatic life with long-lasting effects. Therefore,
Canrenone-d6 should be handled as a hazardous chemical waste.

Chemical and Physical Properties

A summary of the key quantitative data for Canrenone-d6 is presented below for easy
reference.

Property Value
Molecular Formula C22H22D603
Molecular Weight 346.49 g/mol
Appearance Solid
Storage Temperature +4°C

Disposal Workflow
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The following diagram outlines the step-by-step process for the proper disposal of Canrenone-
d6 waste.
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Caption: Workflow for the safe disposal of Canrenone-d6 waste.

Experimental Protocols: Step-by-Step Disposal
Procedures

The following protocols provide detailed methodologies for the proper disposal of solid and

liquid Canrenone-d6 waste, as well as contaminated personal protective equipment (PPE).

Protocol 1: Disposal of Solid Canrenone-d6 Waste

Waste Identification: Identify solid waste containing Canrenone-d6, including unused neat
compound, contaminated labware (e.g., weigh boats, spatulas), and residue from reaction
vessels.

Segregation: At the point of generation, segregate solid Canrenone-d6 waste from all other
waste streams, including non-hazardous trash and other chemical waste.

Containerization:

o Place solid Canrenone-d6 waste into a designated, leak-proof, and sealable hazardous
waste container.

o The container must be compatible with the chemical properties of Canrenone-d6. A high-
density polyethylene (HDPE) container is generally suitable.

o Do not overfill the container; it should be no more than 90% full to prevent spills.

Labeling:

o Affix a "Hazardous Waste" label to the container.

o Clearly write the full chemical name, "Canrenone-d6," and indicate that it is a suspected
carcinogen.

o Include the date when the first piece of waste was added to the container.
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o Storage:

o Store the sealed and labeled container in a designated Satellite Accumulation Area (SAA).
This area should be clearly marked and under the control of laboratory personnel.

o The SAA should be located in a well-ventilated area, away from ignition sources.
e Disposal:

o Once the container is full or waste is no longer being generated, contact your institution's
Environmental Health & Safety (EHS) department to arrange for pickup and disposal.

o Do not attempt to dispose of solid Canrenone-d6 waste in the regular trash.

Protocol 2: Disposal of Liquid Canrenone-d6 Waste

» Waste Identification: Identify all liquid waste containing Canrenone-d6, such as solutions
from experiments, instrument effluent, and solvent rinses of contaminated glassware.

e Segregation:

o Segregate liquid Canrenone-d6 waste from non-hazardous liquid waste and other
incompatible chemical waste streams.

o Do not mix chlorinated and non-chlorinated solvents unless specifically permitted by your
institution's waste management guidelines.

e Containerization:

o

Collect liquid Canrenone-d6 waste in a designated, leak-proof, and sealable hazardous
waste container with a screw-top cap.

o

The container material must be compatible with the solvents used. For organic solvents, a
glass or appropriate chemically resistant plastic container should be used.

o

Use a funnel to transfer liquid waste into the container to prevent spills.

[¢]

Keep the container closed when not actively adding waste.
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e Labeling:
o Attach a "Hazardous Waste" label to the container.

o List all chemical constituents by their full name, including solvents, and their approximate
percentages. Clearly indicate the presence of "Canrenone-d6" and its suspected
carcinogen hazard.

o Note the date the container was started.
o Storage:

o Store the sealed and labeled container within secondary containment (e.g., a spill tray) in
a designated Satellite Accumulation Area (SAA).

e Disposal:
o When the container is full, arrange for its collection by your institution's EHS department.

o Never dispose of liquid Canrenone-d6 waste down the drain.

Protocol 3: Disposal of Contaminated PPE and Lab
Supplies

o Waste Identification: This includes items such as gloves, bench paper, and pipette tips that
are contaminated with Canrenone-d6.

e Segregation: These materials must be treated as hazardous waste and segregated from
regular trash.

e Containerization:

o Place contaminated items in a designated, labeled, and sealed plastic bag or a lined
container specifically for solid hazardous waste.

e Labeling:
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o The container or bag must be clearly labeled as "Hazardous Waste" and indicate that it
contains materials contaminated with Canrenone-d6.

e Disposal:

o Dispose of the sealed bag or container through your institution's EHS hazardous waste
pickup service.

Disclaimer: These procedures are intended as a guide. Always consult your institution's specific
chemical hygiene plan and waste disposal guidelines. If you are unsure about a procedure,
contact your Environmental Health & Safety department for clarification.

 To cite this document: BenchChem. [Proper Disposal of Canrenone-d6: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15354513#canrenone-d6-major-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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